9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides†
Organic & Biomolecular Chemistry Pub Date: 2019-05-14 DOI: 10.1039/C9OB00912D
Abstract
Friedel–Crafts benzylation of arenes with benzyl fluorides using 9-borabicyclo[3.3.l]nonane (9-BBN) as a mediator has been developed. This provides a simple and cheap route to the activation of C–F bonds to synthesize 1,1-diarylmethanes in good to excellent yields (up to 98%) under mild conditions. Functional group tolerance and the mechanism are considered.
![Graphical abstract: 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides](http://scimg.chem960.com/usr/1/C9OB00912D.jpg)
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